Cas no 1698826-97-9 (1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester)

• Product Name: 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester
• CAS No: 1698826-97-9
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5275558
• Update Time: 2025-10-28

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester

• Inchi： 1S/C10H16O4/c1-3-13-9(11)8-10(14-8)4-5-12-6-7(10)2/h7-8H,3-6H2,1-2H3
• InChI Key： DRJJBKWMQYCHSI-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2C)C1C(OCC)=O

Additional information on 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester

Comprehensive Guide to 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester (CAS No. 1698826-97-9)

1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester (CAS No. 1698826-97-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This spirocyclic ester is known for its unique structural properties, which make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and advanced material design.

The chemical structure of 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester features a spirocyclic core, which is a rare and highly sought-after motif in medicinal chemistry. The presence of both ester and spirocyclic functionalities in this compound allows for versatile reactivity, enabling its use in a variety of synthetic transformations. Its CAS number, 1698826-97-9, serves as a unique identifier, ensuring precise referencing in scientific literature and commercial transactions.

One of the most compelling aspects of 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester is its role in the development of novel pharmaceuticals. The spirocyclic structure is often associated with enhanced biological activity and improved pharmacokinetic properties. As a result, this compound is frequently explored as a building block for drugs targeting neurological disorders, inflammatory diseases, and metabolic conditions. The ethyl ester group further enhances its solubility, making it easier to handle in laboratory and industrial settings.

In addition to its pharmaceutical applications, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester is also utilized in material science. Its rigid spirocyclic framework can impart unique mechanical and thermal properties to polymers and coatings. Researchers are investigating its potential in creating high-performance materials for aerospace, automotive, and electronics industries. The compound's ability to form stable intermediates during polymerization processes makes it a promising candidate for next-generation materials.

The synthesis of 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include cyclization, esterification, and purification processes to achieve high yields and purity. Advanced techniques such as chromatography and spectroscopy are employed to characterize the compound and ensure its quality. Given the growing demand for this compound, optimized synthetic routes are continuously being developed to improve efficiency and scalability.

From a commercial perspective, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Its CAS number, 1698826-97-9, is crucial for procurement and regulatory compliance. The compound is typically supplied in small to medium quantities, with options for custom synthesis to meet specific project requirements. Pricing and availability can vary based on market demand and production capacity.

Environmental and safety considerations are paramount when handling 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. The compound should be stored in a cool, dry place, away from incompatible substances. Material Safety Data Sheets (MSDS) provide detailed guidance on safe handling and disposal practices.

The future outlook for 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester is promising, with ongoing research uncovering new applications and synthetic methodologies. As the pharmaceutical and material science industries continue to evolve, the demand for innovative intermediates like this compound is expected to rise. Collaborations between academic researchers and industrial partners are likely to drive further advancements in its utilization and commercialization.

For researchers and professionals seeking detailed technical information about 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester, reputable sources include peer-reviewed journals, patent databases, and chemical supplier catalogs. Its CAS number, 1698826-97-9, can be used to locate specific studies and commercial listings. Staying updated with the latest developments in spirocyclic chemistry will provide valuable insights into the compound's potential and future trends.

In summary, 1,6-Dioxaspiro[2.5]octane-2-carboxylic acid, 4-methyl-, ethyl ester (CAS No. 1698826-97-9) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals and material science. Its unique structural features, combined with its synthetic accessibility, make it a key player in the development of next-generation drugs and materials. As research progresses, this compound is poised to play an even greater role in advancing scientific and industrial innovation.